Cas no 1261940-81-1 (2-[3-(methanesulfonamido)phenyl]-4-nitrobenzoic Acid)

• Product Name: 2-[3-(methanesulfonamido)phenyl]-4-nitrobenzoic Acid
• CAS No: 1261940-81-1
• MF: C₁₄H₁₂N₂O₆S
• MW: 336.319882392883
• MDL: MFCD18322734
• CID: 1219260
• PubChem ID: 53228553
• Update Time: 2025-08-05

2-[3-(methanesulfonamido)phenyl]-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(methanesulfonamido)phenyl]-4-nitrobenzoic Acid
• 1261940-81-1
• 2-(3-METHYLSULFONYLAMINOPHENYL)-4-NITROBENZOIC ACID
• MFCD18322734
• DTXSID60692086
• 2-(3-Methylsulfonylaminophenyl)-4-nitrobenzoic acid, 95%
• 3'-[(Methanesulfonyl)amino]-5-nitro[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18322734
• Inchi： 1S/C14H12N2O6S/c1-23(21,22)15-10-4-2-3-9(7-10)13-8-11(16(19)20)5-6-12(13)14(17)18/h2-8,15H,1H3,(H,17,18)
• InChI Key： UCCSGVJCOLYKHA-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 336.04160728g/mol
• Monoisotopic Mass: 336.04160728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 138Ų

Additional information on 2-[3-(methanesulfonamido)phenyl]-4-nitrobenzoic Acid

Compound CAS No 1261940-81-1: 2-[3-(Methanesulfonamido)Phenyl]-4-Nitrobenzoic Acid

The compound with CAS No 1261940-81-1, known as 2-[3-(Methanesulfonamido)Phenyl]-4-Nitrobenzoic Acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a methanesulfonamido group attached to a phenyl ring and a nitro group on the benzoic acid moiety.

Recent studies have highlighted the potential of Methanesulfonamido groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of this group in 2-[3-(Methanesulfonamido)Phenyl]-4-Nitrobenzoic Acid has been shown to improve its solubility in aqueous solutions, making it a promising candidate for drug delivery systems. Additionally, the nitro group on the benzoic acid moiety contributes to the compound's ability to act as a potent antioxidant and anti-inflammatory agent.

One of the most exciting developments involving this compound is its application in the synthesis of advanced materials. Researchers have demonstrated that 2-[3-(Methanesulfonamido)Phenyl]-4-Nitrobenzoic Acid can serve as a precursor for the creation of high-performance polymers and coatings with exceptional thermal stability and mechanical strength. These materials have potential applications in aerospace, electronics, and automotive industries.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The use of methanesulfonamide as an intermediate has been pivotal in achieving high yields and purity levels during the synthesis process. Recent advancements in catalytic methods have further optimized this synthesis pathway, reducing production costs and environmental impact.

The structural integrity of 2-[3-(Methanesulfonamido)Phenyl]-4-Nitrobenzoic Acid is also being explored for its potential in drug design. The compound's ability to form stable complexes with metal ions has opened new avenues for its use in chelation therapy and radiopharmaceuticals. Preliminary studies suggest that it could serve as a scaffold for developing next-generation anticancer drugs with enhanced targeting capabilities.

Furthermore, the phenyl group within this compound plays a crucial role in its electronic properties, making it an attractive candidate for use in organic electronics. Researchers are investigating its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its ability to facilitate electron transport could lead to more efficient energy conversion devices.

In conclusion, 2-[3-(Methanesulfonamido)Phenyl]-4-Nitrobenzoic Acid (CAS No 1261940-81-1) is a versatile compound with applications spanning multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.